Cas no 126817-44-5 (2-chloro-3,4,5,6-tetrafluoro-benzonitrile)

• Product Name: 2-chloro-3,4,5,6-tetrafluoro-benzonitrile
• CAS No: 126817-44-5
• MF: C₇ClF₄N
• MW: 209.528214454651
• CID: 1220626
• PubChem ID: 25067355
• Update Time: 2025-04-20

2-chloro-3,4,5,6-tetrafluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4,5,6-tetrafluoro-benzonitrile
• 2-CHLORO-3,4,5,6-TETRAFLUOROBENZONITRILE
• DB-192490
• 126817-44-5

• Inchi： 1S/C7ClF4N/c8-3-2(1-13)4(9)6(11)7(12)5(3)10
• InChI Key： DHLZPRHUUULMTP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C#N)F)F)F)F

Computed Properties

• Exact Mass: 208.9655393g/mol
• Monoisotopic Mass: 208.9655393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų